Cas no 4253-91-2 (Propane,1,1'-sulfinylbis-)
Propane,1,1'-sulfinylbis- structure
Product Name:Propane,1,1'-sulfinylbis-
Propane,1,1'-sulfinylbis- Chemical and Physical Properties
Names and Identifiers
-
- Propane,1,1'-sulfinylbis-
- 1-propylsulfinylpropane
- Di-n-propylsulfoxide
- N-PROPYL SULFOXIDE
- 1,1'-Sulphinylbispropane
- Di-n-propyl sulphoxide
- Dipropyl sulfoxide
- PROPANE,1,1'-SULFINYLBIS
- Propyl sulfoxide
- Sulfoxide,dipropyl
- AKOS024319147
- 1-(Propylsulfinyl)propane #
- InChI=1/C6H14OS/c1-3-5-8(7)6-4-2/h3-6H2,1-2H
- Di-n-propyl sulfoxid [German]
- 1-(Propylsulfinyl)propane
- NSC-75838
- 4253-91-2
- DTXSID80195322
- (n-C3H7)2SO
- Di-n-propyl sulfoxide
- WLN: 3SO&3
- PROPANE, 1,1'-SULFINYLBIS-
- Sulfoxide, dipropyl
- Propane,1'-sulfinylbis-
- NSC 75838
- Di-n-propyl sulfoxid
- NS00031208
- 7PA43X9GML
- NSC75838
- dipropylsulfoxide
- N-PROPYLSULFOXIDE
- UNII-7PA43X9GML
- EINECS 224-227-1
- Dipropyl sulphoxide
- 1,1'-SULFINYLBIS(PROPANE)
- SCHEMBL197237
-
- Inchi: 1S/C6H14OS/c1-3-5-8(7)6-4-2/h3-6H2,1-2H3
- InChI Key: BQCCJWMQESHLIT-UHFFFAOYSA-N
- SMILES: S(CCC)(CCC)=O
Computed Properties
- Exact Mass: 134.07700
- Monoisotopic Mass: 134.076536
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 62.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
Experimental Properties
- Color/Form: Solid, light yellow transparent liquid after dissolution
- Density: 0.9654
- Melting Point: 22.5°C
- Boiling Point: 237.5°C (estimate)
- Flash Point: 101.3°C
- Refractive Index: 1.4656-1.4676
- PSA: 36.28000
- LogP: 2.42080
- Solubility: Not determined
Propane,1,1'-sulfinylbis- Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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